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Compound of Interest

Compound Name: 2,4'-Dibromoacetophenone

Cat. No.: B128361

For: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended
storage conditions for 2,4'-Dibromoacetophenone (CAS No. 99-73-0). The information herein
is critical for ensuring the integrity of the compound in research, development, and
manufacturing, particularly when used as a pharmaceutical intermediate or analytical reagent.
[1][2] This document compiles data from safety data sheets and chemical suppliers and
outlines a framework for stability testing based on established regulatory guidelines.

Compound Profile

2,4'-Dibromoacetophenone is a crystalline solid recognized for its role as an inhibitor of
glycogen synthase kinase 33 (GSK3[) and as a derivatization reagent for the analysis of fatty
acids by HPLC.[3][4] Its chemical integrity is paramount for reproducible experimental results
and the safety of downstream applications.

Table 1: Physicochemical Properties of 2,4'-Dibromoacetophenone
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Property Value References
CAS Number 99-73-0 [3151161[7]
Molecular Formula CsHesBr20 [B15171[8]
Molecular Weight 277.94 g/mol [31I5]1181[9]

Slightly yellow to beige
Appearance , _ [31[7]
crystalline solid

Melting Point 107-111 °C [31[7]

Insoluble in water. Soluble in
- dimethyl sulfoxide (DMSO),
Solubility [31[4]
methanol, toluene, and

ethanol.

UV Maximum (Amax) 263 nm [4]

Stability Profile and Degradation

2.1 General Stability

2,4'-Dibromoacetophenone is generally considered stable at room temperature when stored
in closed containers under normal handling conditions.[3][5][10][11] However, its reactivity as

an o-haloketone suggests potential susceptibility to degradation under specific environmental
stressors.

2.2 Incompatibilities and Hazardous Decomposition

To maintain stability, the compound must be stored away from incompatible materials. It is
known to be incompatible with strong oxidizing agents, strong bases, and strong reducing
agents.[3][10][11] Exposure to high temperatures, such as in a fire, can lead to thermal
decomposition, generating hazardous products including carbon monoxide, carbon dioxide,
and hydrogen bromide gas.[5][10][12]

While specific, publicly available forced degradation studies on 2,4'-Dibromoacetophenone
are limited, its structure suggests potential degradation pathways under stress conditions, such
as hydrolysis or nucleophilic substitution at the a-bromo position.
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Hydrolysis Pathway 1 > 4-Bromomandelic Acid
(H20, Acid/Base) (Hypothetical)

2,4'-Dibromoacetophenone | {CsHeBr20}

I— Oxidation Pathway 2 > 4-Bromophenylglyoxylic Acid

(e.g., H202) (Hypothetical)
condition

substance
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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